1. Home
  2. Product
  3. Main Products
  4. 4/'-demethylamino-4/',5/'-dihydroxystaurosporine
4/'-demethylamino-4/',5/'-dihydroxystaurosporine 4/'-demethylamino-4/',5/'-dihydroxystaurosporine
Brand Name: Vulcanchem
CAS No.: 155416-34-5
VCID: VC0122057
InChI: InChI=1S/C27H23N3O5/c1-27-24(34-2)22(31)23(32)26(35-27)29-15-9-5-3-7-12(15)18-19-14(11-28-25(19)33)17-13-8-4-6-10-16(13)30(27)21(17)20(18)29/h3-10,22-24,26,31-32H,11H2,1-2H3,(H,28,33)/t22-,23+,24+,26+,27-/m0/s1
SMILES: CC12C(C(C(C(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)CNC6=O)O)O)OC
Molecular Formula: C27H23N3O5
Molecular Weight: 469.5 g/mol

4/'-demethylamino-4/',5/'-dihydroxystaurosporine

CAS No.: 155416-34-5

Main Products

VCID: VC0122057

Molecular Formula: C27H23N3O5

Molecular Weight: 469.5 g/mol

4/'-demethylamino-4/',5/'-dihydroxystaurosporine - 155416-34-5

CAS No. 155416-34-5
Product Name 4/'-demethylamino-4/',5/'-dihydroxystaurosporine
Molecular Formula C27H23N3O5
Molecular Weight 469.5 g/mol
IUPAC Name (2S,3R,4S,5R,6R)-4,5-dihydroxy-3-methoxy-2-methyl-29-oxa-1,7,17-triazaoctacyclo[12.12.2.12,6.07,28.08,13.015,19.020,27.021,26]nonacosa-8,10,12,14,19,21,23,25,27-nonaen-16-one
Standard InChI InChI=1S/C27H23N3O5/c1-27-24(34-2)22(31)23(32)26(35-27)29-15-9-5-3-7-12(15)18-19-14(11-28-25(19)33)17-13-8-4-6-10-16(13)30(27)21(17)20(18)29/h3-10,22-24,26,31-32H,11H2,1-2H3,(H,28,33)/t22-,23+,24+,26+,27-/m0/s1
Standard InChIKey CCOPBVQTBWBCIK-DYEJEPNJSA-N
Isomeric SMILES C[C@@]12[C@@H]([C@H]([C@H]([C@@H](O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)CNC6=O)O)O)OC
SMILES CC12C(C(C(C(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)CNC6=O)O)O)OC
Canonical SMILES CC12C(C(C(C(O1)N3C4=CC=CC=C4C5=C6C(=C7C8=CC=CC=C8N2C7=C53)CNC6=O)O)O)OC
Synonyms 4'-demethylamino-4',5'-dihydroxy-staurosporine
4'-demethylamino-4',5'-dihydroxystaurosporine
MLR 52
MLR-52
PubChem Compound 9825912
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19